Cas no 118172-64-8 (4-(2-hydroxyethyl)-2-nitrophenol)

• Product Name: 4-(2-hydroxyethyl)-2-nitrophenol
• CAS No: 118172-64-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 2027707
• PubChem ID: 14520116
• Update Time: 2025-05-20

4-(2-hydroxyethyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-nitrophenyl)ethanol
• 4-Hydroxy-3-nitro-phenaethylalkohol
• 4-hydroxy-3-nitro-phenethyl alcohol
• 4-(2-hydroxyethyl)-2-nitrophenol
• SCHEMBL6812707
• Benzeneethanol, 4-hydroxy-3-nitro-
• 118172-64-8
• DTXSID00879435
• EN300-1843294

• Inchi： 1S/C8H9NO4/c10-4-3-6-1-2-8(11)7(5-6)9(12)13/h1-2,5,10-11H,3-4H2
• InChI Key： IPWLQQBKTBBLID-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-(2-hydroxyethyl)-2-nitrophenol

4-(2-Hydroxyethyl)-2-Nitrophenol: A Comprehensive Overview

4-(2-Hydroxyethyl)-2-Nitrophenol is a chemical compound with the CAS number 118172-64-8. This compound is a derivative of phenol, characterized by the presence of a nitro group at the 2-position and a hydroxyethyl group at the 4-position of the phenolic ring. The structure of this compound makes it highly versatile, with applications ranging from pharmaceuticals to advanced materials science. Recent studies have highlighted its potential in various fields, including drug delivery systems and as a precursor for synthesizing advanced polymers.

The synthesis of 4-(2-Hydroxyethyl)-2-Nitrophenol involves a multi-step process, often starting with the nitration of phenol derivatives. The introduction of the nitro group at the 2-position is typically achieved through controlled nitration reactions, while the hydroxyethyl group is introduced via nucleophilic substitution or alkylation. Researchers have recently explored greener synthesis methods, such as using microwave-assisted synthesis or enzymatic catalysis, to improve yield and reduce environmental impact. These advancements have made the production of 4-(2-Hydroxyethyl)-2-Nitrophenol more efficient and sustainable.

One of the most promising applications of 4-(2-Hydroxyethyl)-2-Nitrophenol is in the field of drug delivery systems. Its unique structure allows for easy functionalization, enabling it to serve as a carrier for various bioactive molecules. For instance, studies have shown that this compound can be used to create stimuli-responsive drug delivery systems that release their payload in response to changes in pH or temperature. This property makes it particularly useful in targeted therapies for diseases such as cancer.

In addition to its pharmaceutical applications, 4-(2-Hydroxyethyl)-2-Nitrophenol has also found use in materials science. Its ability to form stable polymers has led to its incorporation into advanced materials such as hydrogels and biocompatible polymers. Recent research has focused on using this compound to develop self-healing materials, which can repair damage caused by mechanical stress or environmental factors. These materials have potential applications in fields such as aerospace and biomedical engineering.

The chemical properties of 4-(2-Hydroxyethyl)-2-Nitrophenol make it an interesting subject for fundamental research as well. Its reactivity towards various nucleophiles and electrophiles has been extensively studied, providing insights into its potential role in organic synthesis. For example, researchers have utilized its hydroxyl group as a site for further functionalization, creating derivatives with enhanced biological activity or improved stability.

From an environmental perspective, understanding the fate and behavior of 4-(2-Hydroxyethyl)-2-Nitrophenol in natural systems is crucial. Recent studies have investigated its biodegradation pathways and toxicity profiles, providing valuable information for risk assessment and environmental management. These studies have shown that while the compound can degrade under certain conditions, its persistence in some environments necessitates careful handling and disposal practices.

In conclusion, 4-(2-Hydroxyethyl)-2-Nitrophenol (CAS No: 118172-64-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new uses and improvements in its synthesis and application, this compound is poised to play an increasingly important role in advancing science and technology.